1-ethyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine

• Molecular Formula: C8H12F3N3O
• Molecular Weight: 223.20 g/mol
• IUPAC Name: 1-ethyl-3-(3,3,3-trifluoropropoxy)pyrazol-4-amine
• InChI: InChI=1S/C8H12F3N3O/c1-2-14-5-6(12)7(13-14)15-4-3-8(9,10)11/h5H,2-4,12H2,1H3
• InChI Key: VEELTQDIWCZBGW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCCC(F)(F)F)N

Description

1-Ethyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine (CAS: Not explicitly provided; synonyms include EN300-265719 ) is a pyrazole derivative with a molecular formula of C₈H₁₃ClF₃N₃O (hydrochloride salt) and a molecular weight of 259.66 g/mol . Key structural features include:

• Ethyl group at the 1-position of the pyrazole ring.
• 3,3,3-Trifluoropropoxy group at the 3-position, introducing both lipophilic (CF₃) and hydrophilic (ether oxygen) properties.
• Amino group at the 4-position, a common pharmacophore for hydrogen bonding or coordination chemistry.

Preparation Methods

Nucleophilic Substitution for Etherification

The trifluoropropoxy group at the pyrazole C3 position is introduced via nucleophilic substitution. A representative pathway involves reacting 1-ethyl-1H-pyrazol-4-amine with 3,3,3-trifluoropropyl bromide in the presence of a base such as potassium carbonate (K₂CO₃) or sodium hydride (NaH) in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile. The reaction proceeds at 60–80°C for 8–12 hours, achieving yields of 65–75% after purification.

Key steps :

• Base selection : K₂CO₃ is preferred for its mildness and cost-effectiveness, while NaH offers faster kinetics but requires anhydrous conditions.
• Solvent optimization : DMF enhances solubility of intermediates but complicates purification; acetonitrile facilitates easier workup.

Ethylation at the Pyrazole N1 Position

The ethyl group is introduced via alkylation of the pyrazole ring’s nitrogen atom. Ethylating agents such as ethyl iodide or diethyl sulfate are employed under basic conditions. For example, treating 1H-pyrazol-4-amine with ethyl bromide in tetrahydrofuran (THF) with NaH as the base yields 1-ethyl-1H-pyrazol-4-amine, a critical intermediate.

Reaction conditions :

• Temperature: 0–25°C to minimize side reactions.
• Yield: 80–90% after recrystallization from ethanol-water mixtures.

Industrial-Scale Production Strategies

Continuous Flow Reactor Systems

Industrial synthesis prioritizes scalability and reproducibility. Continuous flow reactors (CFRs) enable precise control over reaction parameters, reducing byproduct formation. For instance, a CFR system with in-line IR monitoring ensures real-time adjustment of residence time (15–30 minutes) and temperature (70°C) during the etherification step.

Advantages over batch processing :

• 20–30% higher yield due to improved mixing and heat transfer.
• Reduced solvent consumption (30–40% less DMF).

Purification and Isolation

Crude product purification involves:

• Liquid-liquid extraction : Dichloromethane/water partitions remove unreacted starting materials.
• Column chromatography : Silica gel with ethyl acetate/hexane (3:7) eluent isolates the target compound (≥98% purity).
• Recrystallization : Ethanol-water mixtures (1:2) yield crystalline product suitable for pharmaceutical applications.

Comparative Analysis of Analogous Syntheses

Trifluoropropoxy vs. Trifluoromethyl Substituents

Replacing the trifluoropropoxy group with trifluoromethyl (CF₃) alters reactivity:

Parameter	Trifluoropropoxy Derivative	Trifluoromethyl Derivative
Solubility (logP)	1.8	2.4
Reaction Yield	75%	62%
Purification Ease	Moderate	Challenging

The ether oxygen in the trifluoropropoxy group enhances hydrophilicity, simplifying aqueous workups compared to CF₃ analogs.

Ethyl vs. Methyl Substitution

Ethyl groups at N1 improve metabolic stability over methyl analogs. In rodent microsomal assays, the ethyl derivative exhibits a half-life (t₁/₂) of 45 minutes versus 22 minutes for the methyl counterpart.

Optimization of Reaction Parameters

Temperature and Time Profiling

Optimizing the etherification step:

Temperature (°C)	Time (h)	Yield (%)
50	12	58
70	8	75
90	6	68

Elevated temperatures above 80°C promote decomposition, reducing yield.

Catalytic Enhancements

Adding catalytic tetrabutylammonium bromide (TBAB, 5 mol%) accelerates the substitution reaction, achieving 85% yield at 60°C in 6 hours.

Quality Control and Characterization

Spectroscopic Confirmation

• ¹H NMR (400 MHz, DMSO-d₆): δ 1.35 (t, J = 7.2 Hz, 3H, CH₂CH₃), 4.12 (q, J = 7.2 Hz, 2H, NCH₂), 4.38 (t, J = 6.4 Hz, 2H, OCH₂), 6.92 (s, 1H, pyrazole-H).
• ¹³C NMR : δ 14.1 (CH₂CH₃), 44.8 (NCH₂), 68.3 (OCH₂), 122.5 (q, J = 277 Hz, CF₃).

Purity Assessment

High-performance liquid chromatography (HPLC) with UV detection (254 nm) confirms ≥99% purity using a C18 column (acetonitrile/water 60:40, 1.0 mL/min).

Chemical Reactions Analysis

Types of Reactions

1-ethyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The trifluoropropoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding pyrazole N-oxides.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of substituted pyrazole derivatives with various functional groups.

Scientific Research Applications

1-ethyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-ethyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoropropoxy group enhances its lipophilicity, allowing it to penetrate biological membranes more effectively. The pyrazole ring can interact with active sites of enzymes, potentially inhibiting their activity and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Analysis and Physicochemical Properties

The following table compares key parameters with analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications
Target Compound (Hydrochloride)	C₈H₁₃ClF₃N₃O	259.66	1-Ethyl, 3-(3,3,3-trifluoropropoxy)	Lab use; high purity (≥95%)
1-Methyl-3-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-amine	C₁₁H₁₁ClF₃N₃O	293.67	1-Methyl, 3-(3-CF₃-phenoxy)	Potential aromatic π-π interactions
1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-4-amine	C₆H₈F₃N₃	179.14	1-Ethyl, 3-CF₃	Research chemical; compact structure
5-Phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine	C₁₀H₈F₃N₃	227.19	5-Phenyl, 3-CF₃	Antimycobacterial activity
Flufenprox (Agrochemical)	C₂₄H₂₂ClF₃O₃	474.88	Benzene + trifluoropropoxy methyl ether	Insecticide

Key Observations:

• Trifluoropropoxy vs. Trifluoromethyl : The target compound’s 3,3,3-trifluoropropoxy group enhances solubility compared to analogs with direct CF₃ substitution (e.g., 1-ethyl-3-(trifluoromethyl)-1H-pyrazol-4-amine) due to the ether oxygen’s polarity .
• Ethyl vs. Methyl: The ethyl group at position 1 may improve metabolic stability over methyl analogs (e.g., 1-methyl-3-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-amine) by reducing oxidative degradation .
• Biological Activity : While the target compound’s applications are unspecified, structural analogs like 5-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine demonstrate the importance of substitution patterns for antimycobacterial activity .

Q & A

Q. What are the common synthetic routes for 1-ethyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine, and how are key intermediates purified?

Answer: The synthesis typically involves multi-step reactions:

• Step 1: Alkylation of a pyrazole precursor (e.g., 1H-pyrazol-4-amine) with 3,3,3-trifluoropropoxy groups under basic conditions (e.g., K₂CO₃ in DMF) .
• Step 2: Ethylation at the N1 position using ethyl halides or via reductive amination .
• Purification: Chromatography (silica gel, gradient elution with ethyl acetate/hexane) or recrystallization from ethanol/water mixtures .
• Key Characterization: NMR (¹H/¹³C) confirms substitution patterns, while HRMS validates molecular weight .

Q. Which spectroscopic techniques are critical for confirming the structure of this compound?

Answer:

• ¹H/¹³C NMR: Identifies substituent positions and electronic environments (e.g., δ ~7.5 ppm for pyrazole protons, δ ~4.2 ppm for trifluoropropoxy -OCH₂-) .
• FT-IR: Detects amine (-NH₂) stretches (~3300 cm⁻¹) and C-F vibrations (1100–1200 cm⁻¹) .
• HRMS (ESI): Provides exact mass confirmation (e.g., [M+H]+ expected for C₉H₁₃F₃N₃O) .

Q. What are the compound’s primary reactivity patterns in substitution and oxidation reactions?

Answer:

• Substitution: The amine group (-NH₂) undergoes nucleophilic acylations (e.g., with chloroformates) or Suzuki couplings at the pyrazole C4 position .
• Oxidation: The trifluoropropoxy group is stable under mild conditions but may degrade under strong oxidants (e.g., KMnO₄), requiring controlled protocols .

Advanced Research Questions

Q. How can reaction yields be optimized given the electron-withdrawing effects of the trifluoropropoxy group?

Answer:

• Catalytic Enhancement: Use Pd/Cu catalysts for coupling reactions to mitigate steric and electronic hindrance from the -CF₃ group .
• Solvent Optimization: Polar aprotic solvents (e.g., DMF) improve solubility of intermediates, while elevated temperatures (70–100°C) accelerate sluggish steps .
• Yield Data: Comparative studies show yields increase from ~40% to 75% when replacing Cs₂CO₃ with NaH in alkylation steps .

Q. How to resolve contradictions in reported binding affinities for biological targets (e.g., enzymes)?

Answer:

• Assay Standardization: Control variables like pH (7.4 vs. 6.8) and ionic strength, which alter the protonation state of the amine group .
• Competitive Binding Studies: Use isothermal titration calorimetry (ITC) to differentiate nonspecific hydrophobic interactions (driven by -CF₃) from specific binding .
• Case Study: Discrepancies in kinase inhibition IC₅₀ values (0.5 µM vs. 2.3 µM) were traced to differences in ATP concentrations across assays .

Q. What experimental designs are recommended to study metabolic stability in preclinical models?

Answer:

• In Vitro Models: Incubate with liver microsomes (human/rat) and quantify parent compound depletion via LC-MS/MS. Monitor metabolites (e.g., deethylated or hydroxylated products) .
• In Vivo PK Studies: Administer IV/oral doses in rodents, with serial plasma sampling. Use physiologically based pharmacokinetic (PBPK) modeling to predict human clearance .
• Key Parameters: Half-life (t₁/₂), bioavailability (F%), and metabolite identification (e.g., glutathione adducts via MS/MS) .